N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-4-bromothiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13BrN6OS/c15-9-5-11(23-7-9)14(22)18-10-1-3-20(6-10)12-13-19-17-8-21(13)4-2-16-12/h2,4-5,7-8,10H,1,3,6H2,(H,18,22)
• InChI Key: SCMQALDJTJCZQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=CS2)Br)C3=NC=CN4C3=NN=C4
• Molecular Formula: C14H13BrN6OS
• Molecular Weight: 393.26 g/mol
• CAS No.: 2034557-93-0

Description

“N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-4-bromothiophene-2-carboxamide” is a compound that belongs to the class of [1,2,4]triazolo[4,3-a]pyrazine derivatives. These compounds have been synthesized and evaluated for their potential as antiviral and antimicrobial agents. They have also been studied for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol. In another study, a series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives were designed and synthesized.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a [1,2,4]triazolo[4,3-a]pyrazine core. This core is often modified with different substituents to enhance the bioactivity of the compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include aromatic nucleophilic substitution and cyclization. The specific reactions and conditions can vary depending on the desired substituents and the specific compound being synthesized.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their specific structure and substituents. For example, one study reported a melting point of 191.9–197.3 °C for a specific compound.

Scientific Research Applications

Cardiovascular and Antihypertensive Potential

Compounds with [1,2,4]triazolo fused to heterocyclic systems, including pyrazines, have been investigated for their cardiovascular effects. For example, certain derivatives have shown promising coronary vasodilating and antihypertensive activities, making them potential candidates for cardiovascular drug development (Sato et al., 1980).

Antimicrobial Activity

Research into [1,2,4]triazolo and pyrazine derivatives has also highlighted their antimicrobial potential. Various substituted compounds, including those with pyrazine structures, have exhibited excellent herbicidal and antimicrobial activities against a broad spectrum of vegetation and pathogens, suggesting their utility in developing new antimicrobial agents (Moran, 2003).

Synthesis and Application in Heterocyclic Chemistry

The synthesis of novel [1,2,4]triazolo and pyrazine derivatives contributes significantly to heterocyclic chemistry, providing new avenues for pharmaceutical and agricultural development. These compounds often feature in the creation of new materials with potential applications in drug development and pest control (El-Agrody et al., 2001).

Antitumor and Antimicrobial Activities

The exploration of enaminones and their reaction with heterocyclic amines, including triazolo and pyrazine derivatives, has led to the synthesis of compounds with significant antitumor and antimicrobial activities. These findings underscore the therapeutic potential of such compounds in treating various diseases (Riyadh, 2011).

Mechanism of Action

The mechanism of action of these compounds involves their inhibitory activities toward c-Met/VEGFR-2 kinases. They have also been shown to exhibit antiproliferative activities against certain cell lines in vitro.

Safety and Hazards

While specific safety and hazard information for “N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-4-bromothiophene-2-carboxamide” is not available, it is generally recommended to handle these types of compounds with care, avoiding ingestion, inhalation, and contact with skin or eyes.

Future Directions

Future research on [1,2,4]triazolo[4,3-a]pyrazine derivatives could focus on further exploring their potential as antiviral and antimicrobial agents. Additionally, their inhibitory activities toward c-Met/VEGFR-2 kinases suggest potential applications in cancer treatment. Further studies could also explore the effects of different substituents on the bioactivity and properties of these compounds.